Cas no 2138164-08-4 (3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid)

3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid is a specialized organic compound featuring a thiazole core functionalized with an ethynyl carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of the thiazole ring enhances its potential as a heterocyclic intermediate, while the propiolic acid group allows for further derivatization via click chemistry or coupling reactions. Its well-defined molecular architecture ensures consistent performance in targeted applications, particularly in the development of bioactive molecules. The compound's stability and purity make it suitable for research and industrial-scale processes requiring precise functionalization.
3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid structure
2138164-08-4 structure
Product Name:3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid
CAS No:2138164-08-4
MF:C8H7NO2S
MW:181.211680650711
CID:6447982
PubChem ID:165777274
Update Time:2025-05-22

3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-787481
    • 2138164-08-4
    • 3-(2-ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid
    • 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid
    • Inchi: 1S/C8H7NO2S/c1-2-7-9-5-6(12-7)3-4-8(10)11/h5H,2H2,1H3,(H,10,11)
    • InChI Key: YHRJCEYKNNWHMM-UHFFFAOYSA-N
    • SMILES: S1C(C#CC(=O)O)=CN=C1CC

Computed Properties

  • Exact Mass: 181.01974964g/mol
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.4Ų

3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid Pricemore >>

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3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid Related Literature

Additional information on 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid

Comprehensive Guide to 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid (CAS No. 2138164-08-4): Properties, Applications, and Market Insights

3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid (CAS No. 2138164-08-4) is a specialized organic compound featuring a thiazole ring and a propynoic acid moiety. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. With the growing demand for novel heterocyclic compounds in drug discovery, 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid has gained attention for its potential applications in medicinal chemistry and material science.

The compound's thiazole core is known for its bioactivity, often found in antibiotics, antivirals, and anti-inflammatory agents. Researchers are exploring its derivatives for targeted therapies, particularly in oncology and infectious diseases. The prop-2-ynoic acid group further enhances its reactivity, enabling versatile synthetic modifications. As the pharmaceutical industry shifts toward precision medicine, CAS No. 2138164-08-4 is increasingly studied for its role in developing small-molecule inhibitors and enzyme modulators.

In agrochemical applications, 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid serves as a precursor for crop protection agents. Its structural motifs align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. Recent studies highlight its potential in designing next-generation fungicides and herbicides, addressing global challenges like pesticide resistance and environmental impact.

From a commercial perspective, the market for thiazole derivatives is expanding, driven by R&D investments in life sciences. Suppliers of CAS No. 2138164-08-4 report growing inquiries from academic and industrial sectors, particularly in North America and Asia-Pacific regions. Regulatory compliance remains a key consideration, with manufacturers adhering to REACH and FDA guidelines to ensure product safety.

Analytical characterization of 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid typically involves HPLC, NMR, and mass spectrometry. Purity standards exceeding 98% are common for research-grade material, with custom synthesis options available for specific isotopic labeling or structural variants. Storage recommendations include protection from light and moisture at controlled temperatures to maintain stability.

Emerging research explores the compound's utility in materials science, particularly in conductive polymers and organic electronics. The conjugated system within its structure shows promise for optoelectronic applications, coinciding with industry demands for flexible electronics and energy storage solutions. This multidisciplinary relevance positions CAS No. 2138164-08-4 as a compound of significant future potential.

Environmental and safety assessments indicate that proper handling procedures should be followed, including the use of personal protective equipment. While not classified as hazardous under standard protocols, material safety data sheets (MSDS) provide detailed handling instructions. The compound's biodegradation profile and ecotoxicological data are areas of ongoing study, reflecting the chemical industry's emphasis on green chemistry principles.

For researchers seeking 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid, multiple synthetic routes have been documented in recent literature. The most common approach involves Sonogashira coupling reactions, with optimization studies focusing on yield improvement and byproduct reduction. Patent analysis reveals growing intellectual property activity surrounding related derivatives, particularly in therapeutic applications.

The global supply chain for CAS No. 2138164-08-4 includes specialized chemical manufacturers and distributors, with lead times varying based on purity requirements and quantity. Pricing trends reflect the compound's niche status, with bulk purchasing options becoming available as commercial applications develop. Quality control certifications such as ISO 9001 are increasingly expected by end-users in regulated industries.

Looking ahead, 3-(2-Ethyl-1,3-thiazol-5-yl)prop-2-ynoic acid represents an interesting case study in the evolution of specialty chemicals. Its dual relevance to life sciences and advanced materials exemplifies the convergence of traditionally separate research domains. As synthetic methodologies advance and application knowledge grows, this compound is poised to contribute to innovations across multiple technological frontiers.

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